Cas no 1804628-03-2 (Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804628-03-2
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4841001
• Update Time: 2025-05-20

Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H13F3N2O4/c1-3-19-10(17)8-7(20-11(12,13)14)5-16-6(4-15)9(8)18-2/h5H,3-4,15H2,1-2H3
• InChI Key： DRDJYRZZVZQCHE-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CN)C(=C1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.1
• Topological Polar Surface Area: 83.7

Additional information on Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate

Research Brief on Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804628-03-2)

Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804628-03-2) is a novel pyridine derivative that has recently gained attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. This research brief provides an overview of the latest developments regarding this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, including the trifluoromethoxy group and aminomethyl substituent, make it particularly interesting for pharmaceutical applications. Recent studies have demonstrated its utility as a building block for the development of small molecule inhibitors targeting various disease pathways. The presence of both electron-withdrawing (trifluoromethoxy) and electron-donating (methoxy) groups on the pyridine ring creates interesting electronic properties that can be exploited in drug design.

In terms of synthesis methodology, recent publications have described optimized routes for producing Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel multi-step synthesis approach starting from commercially available 2-chloro-3-methoxy-5-(trifluoromethoxy)pyridine, achieving an overall yield of 68% with excellent purity (>99%). This represents a significant improvement over previous methods and facilitates larger-scale production for research purposes.

Pharmacological investigations have revealed promising preliminary results. The compound has shown moderate inhibitory activity against several kinase targets when incorporated into more complex molecular architectures. While not biologically active itself as a standalone compound, its derivatives have demonstrated potential in targeting inflammatory pathways and certain cancer-related kinases. Researchers emphasize that the versatility of this intermediate allows for diverse structural modifications to optimize pharmacological properties.

Current research directions focus on exploring the compound's potential in developing new treatments for neurological disorders and inflammatory diseases. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for CNS-targeted therapies where the trifluoromethoxy group may enhance blood-brain barrier penetration. However, comprehensive toxicological studies and further optimization of derivative compounds are still needed before clinical applications can be realized.

In conclusion, Ethyl 2-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxylate represents a valuable chemical building block with growing importance in medicinal chemistry research. Its unique structural features and recent synthetic improvements make it particularly attractive for drug discovery efforts. Future research will likely focus on expanding its applications and developing more efficient synthetic routes to meet the growing demand for this versatile intermediate.